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Compound of Interest

Ethyl 4-hydroxy-2-
Compound Name:
phenylpyrimidine-5-carboxylate

cat. No.: B3021162

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate is a pyrimidine derivative of significant
interest in medicinal chemistry and organic synthesis. Its structural features, including a
pyrimidine core, a phenyl group, and a reactive ester moiety, make it a versatile scaffold for the
development of novel therapeutic agents. This guide provides a comprehensive overview of its
chemical identity, synthesis, physicochemical properties, and its emerging role in drug
discovery, particularly in the development of anticancer and anti-inflammatory agents.

CAS Number: 188781-06-8[1]

Physicochemical Properties and Structural
Elucidation

Understanding the fundamental physicochemical properties of Ethyl 4-hydroxy-2-
phenylpyrimidine-5-carboxylate is crucial for its application in research and development.
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Property Value Source

Molecular Formula C13H12N203 ChemSpider

Molecular Weight 244.25 g/mol ChemSpider
White to off-white crystalline

Appearance Internal Data
powder

Melting Point 159-161 °CJ[2] Vendor Data

Solubility Soluble in DMSO and DMF Internal Data

The structure of Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate, characterized by a
hydroxyl group at position 4 and a phenyl group at position 2 of the pyrimidine ring, allows for
various chemical modifications. The ester group at position 5 provides a handle for further
derivatization to modulate the compound's biological activity and pharmacokinetic properties.

Synthesis and Manufacturing

The synthesis of Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate is typically achieved
through a multi-step process. A common and efficient method involves the condensation of
commercially available starting materials.

Representative Synthetic Protocol

This protocol outlines a general procedure for the laboratory-scale synthesis of Ethyl 4-
hydroxy-2-phenylpyrimidine-5-carboxylate.

Materials:

Benzamidine hydrochloride

Diethyl ethoxymethylenemalonate (EMME)

Sodium ethoxide

Ethanol
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e Hydrochloric acid
Procedure:

o Preparation of Sodium Ethoxide Solution: In a round-bottom flask equipped with a magnetic
stirrer and a reflux condenser, dissolve sodium metal in absolute ethanol under an inert
atmosphere (e.g., nitrogen or argon). The concentration of the resulting sodium ethoxide
solution should be approximately 21% (w/v).

o Reaction with Benzamidine: To the freshly prepared sodium ethoxide solution, add
benzamidine hydrochloride in portions while stirring.

» Addition of Diethyl Ethoxymethylenemalonate: After the complete addition of benzamidine
hydrochloride, slowly add diethyl ethoxymethylenemalonate to the reaction mixture.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature
and carefully neutralize it with dilute hydrochloric acid. The resulting precipitate is collected
by filtration, washed with cold ethanol, and then with water.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol or a mixture of ethanol and water, to yield pure Ethyl 4-hydroxy-2-
phenylpyrimidine-5-carboxylate.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of Ethyl 4-hydroxy-2-phenylpyrimidine-5-
carboxylate.

Applications in Drug Discovery and Development

Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate serves as a crucial intermediate in the
synthesis of a variety of biologically active molecules. Its derivatives have shown promise in
several therapeutic areas.

Anticancer Potential

The pyrimidine scaffold is a well-established pharmacophore in oncology. Derivatives of Ethyl
4-hydroxy-2-phenylpyrimidine-5-carboxylate have been investigated for their potential as
anticancer agents. Research suggests that modifications at the hydroxyl and ester
functionalities can lead to compounds with significant cytotoxic activity against various cancer
cell lines. The mechanism of action is often attributed to the inhibition of key enzymes involved
in cancer cell proliferation and survival.

Anti-inflammatory Properties

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b3021162?utm_src=pdf-body-img
https://www.benchchem.com/product/b3021162?utm_src=pdf-body
https://www.benchchem.com/product/b3021162?utm_src=pdf-body
https://www.benchchem.com/product/b3021162?utm_src=pdf-body
https://www.benchchem.com/product/b3021162?utm_src=pdf-body
https://www.benchchem.com/product/b3021162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Recent studies have highlighted the anti-inflammatory potential of this compound and its
analogues. The mechanism is thought to involve the inhibition of pro-inflammatory mediators.
For instance, certain derivatives have been shown to suppress the production of nitric oxide
(NO) and tumor necrosis factor-alpha (TNF-a), both of which are key players in the
inflammatory cascade.

Antiviral Activity

The pyrimidine core is also a key component of many antiviral drugs. Ethyl 4-hydroxy-2-
phenylpyrimidine-5-carboxylate provides a versatile starting point for the synthesis of novel
antiviral agents. By introducing different functional groups, researchers aim to develop
compounds that can inhibit viral replication or entry into host cells.

Logical Relationship of Derivatization to Biological
Activity
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Caption: Derivatization strategies for Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate and
their potential impact on biological activity.

Conclusion

Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate is a molecule of considerable interest to
the scientific community, particularly those involved in drug discovery and development. Its
straightforward synthesis and versatile chemical nature make it an attractive scaffold for
generating libraries of novel compounds with diverse biological activities. The existing body of
research points towards its potential in developing new anticancer, anti-inflammatory, and
antiviral therapies. Further exploration of its structure-activity relationships will undoubtedly
unlock new opportunities for therapeutic innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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